Cas no 402505-02-6 (N'-(1E)-(3-methoxyphenyl)methylidene-3-(naphthalen-1-yl)-1H-pyrazole-5-carbohydrazide)

• Product Name: N'-(1E)-(3-methoxyphenyl)methylidene-3-(naphthalen-1-yl)-1H-pyrazole-5-carbohydrazide
• CAS No: 402505-02-6
• MF: C₂₂H₁₈N₄O₂
• MW: 370.403924465179
• CID: 6019936
• Update Time: 2025-10-28

N'-(1E)-(3-methoxyphenyl)methylidene-3-(naphthalen-1-yl)-1H-pyrazole-5-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• N'-(1E)-(3-methoxyphenyl)methylidene-3-(naphthalen-1-yl)-1H-pyrazole-5-carbohydrazide
• (E)-N-(3-methoxybenzylidene)-3-(naphthalen-1-yl)-1H-pyrazole-5-carbohydrazide
• N'-[(E)-(3-methoxyphenyl)methylidene]-3-(naphthalen-1-yl)-1H-pyrazole-5-carbohydrazide
• 1H-Pyrazole-3-carboxylic acid, 5-(1-naphthalenyl)-, 2-[(3-methoxyphenyl)methylene]hydrazide

• Inchi： 1S/C22H18N4O2/c1-28-17-9-4-6-15(12-17)14-23-26-22(27)21-13-20(24-25-21)19-11-5-8-16-7-2-3-10-18(16)19/h2-14H,1H3,(H,24,25)(H,26,27)
• InChI Key： ZXLANAYNKUVKDD-UHFFFAOYSA-N
• SMILES： N1C(C2=C3C(C=CC=C3)=CC=C2)=CC(C(NN=CC2=CC=CC(OC)=C2)=O)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on N'-(1E)-(3-methoxyphenyl)methylidene-3-(naphthalen-1-yl)-1H-pyrazole-5-carbohydrazide

Professional Introduction to N'-(1E)-(3-methoxyphenyl)methylidene-3-(naphthalen-1-yl)-1H-pyrazole-5-carbohydrazide (CAS No. 402505-02-6)

N'-(1E)-(3-methoxyphenyl)methylidene-3-(naphthalen-1-yl)-1H-pyrazole-5-carbohydrazide, a compound with the CAS number 402505-02-6, represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug discovery and molecular imaging. The unique combination of aromatic rings and heterocyclic systems in its framework suggests a multifaceted role in biochemical interactions, making it a subject of intense study among researchers.

The molecular structure of N'-(1E)-(3-methoxyphenyl)methylidene-3-(naphthalen-1-yl)-1H-pyrazole-5-carbohydrazide is a testament to the ingenuity of modern synthetic chemistry. The presence of a pyrazole core, flanked by methoxy-substituted phenyl and naphthalen-1-yl groups, creates a scaffold that is both rigid and flexible enough to interact with biological targets. This structural design not only enhances solubility and bioavailability but also opens up possibilities for diverse pharmacological activities.

Recent studies have highlighted the compound's potential in modulating enzyme activity and receptor binding. The pyrazole moiety, known for its role in various bioactive molecules, has been shown to exhibit inhibitory effects on several key enzymes involved in metabolic pathways. Specifically, N'-(1E)-(3-methoxyphenyl)methylidene-3-(naphthalen-1-yl)-1H-pyrazole-5-carbohydrazide has demonstrated promising results in preliminary screenings for its ability to inhibit kinases and phosphodiesterases, which are critical targets in the treatment of inflammatory and cardiovascular diseases.

In addition to its enzymatic interactions, the compound's aromatic system offers opportunities for binding to specific protein targets through hydrophobic interactions. The methoxy group on the phenyl ring further enhances its binding affinity by providing a polar interaction surface. This dual functionality makes it an attractive candidate for developing small-molecule inhibitors with high selectivity and low toxicity.

The synthesis of N'-(1E)-(3-methoxyphenyl)methylidene-3-(naphthalen-1-yl)-1H-pyrazole-5-carbohydrazide involves a series of well-executed organic transformations that showcase the capabilities of modern synthetic methodologies. The use of palladium-catalyzed cross-coupling reactions has enabled the efficient construction of the complex aromatic framework. Additionally, protecting group strategies have been employed to ensure regioselectivity during the synthesis, resulting in high yields and purity of the final product.

From a computational chemistry perspective, the molecular dynamics of N'-(1E)-(3-methoxyphenyl)methylidene-3-(naphthalen-1-yl)-1H-pyrazole-5-carbohydrazide have been extensively studied using advanced modeling techniques. These studies have provided insights into its conformational flexibility and binding modes with biological targets. The computational data align well with experimental observations, reinforcing the reliability of these models for drug design purposes.

The pharmacokinetic properties of this compound are also under investigation. Preliminary data suggest that it exhibits good oral bioavailability and rapid absorption after administration. This is attributed to its favorable solubility profile and metabolic stability, which are critical factors for drug efficacy. Further studies are ongoing to optimize these properties through structural modifications.

In conclusion, N'-(1E)-(3-methoxyphenyl)methylidene-3-(naphthalen-1-yl)-1H-pyrazole-5-carbohydrazide (CAS No. 402505-02-6) represents a significant contribution to the field of chemical biology and pharmaceutical research. Its unique molecular structure, combined with promising preclinical data, positions it as a valuable tool for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most challenging medical conditions today.